Cas no 57103-17-0 (Benzonitrile, 4-(9H-carbazol-9-yl)-)

Benzonitrile, 4-(9H-carbazol-9-yl)- structure
57103-17-0 structure
Product Name:Benzonitrile, 4-(9H-carbazol-9-yl)-
CAS No:57103-17-0
MF:C19H12N2
MW:268.311984062195
CID:346482
PubChem ID:19702420
Update Time:2025-04-19

Benzonitrile, 4-(9H-carbazol-9-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(9H-carbazol-9-yl)-
    • 4-carbazol-9-ylbenzonitrile
    • 4-(9H-CARBAZOL-9-YL)BENZONITRILE
    • n-(4-cyanophenyl)carbazole
    • DTXSID30599331
    • SCHEMBL3402733
    • 57103-17-0
    • Inchi: 1S/C19H12N2/c20-13-14-9-11-15(12-10-14)21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-12H
    • InChI Key: IHDDUZSNZRAXFF-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C#N)=CC=2)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 268.10016
  • Monoisotopic Mass: 268.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.72
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